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Compound of Interest

Compound Name: Mal-PEG11-mal

Cat. No.: B12417646

Essential Safety and Handling Guide for Mal-PEG11-
mal

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Mal-PEG11-mal. The following procedures are
designed to ensure safe handling, storage, and disposal of this reagent.

Chemical and Physical Properties

Mal-PEG11-mal is a homobifunctional crosslinker containing two maleimide groups and a
hydrophilic 11-unit polyethylene glycol (PEG) spacer. The maleimide groups selectively react
with sulfhydryl (-SH) groups to form stable thioether bonds.
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Property Value Source
Chemical Formula C38H62N4017 [1]
Molecular Weight 846.9 g/mol [1]
Off-white/white solid or viscous
Appearance liquid (depending on molecular
weight)
N Soluble in water, DMSO, DCM,
Solubility [2]

DMF

Storage Temperature

-20°C

[2](3]

Hazard Identification and Safety Precautions

While specific safety data for Mal-PEG11-mal is not readily available, the hazards associated

with the maleimide functional group warrant careful handling. Maleimide compounds are

considered hazardous and can be toxic if swallowed, cause severe skin burns and eye

damage, and may lead to allergic skin reactions. The polyethylene glycol portion of the

molecule is generally considered to be of low toxicity and is biodegradable.

Hazard Summary Table:

Hazard

Description

Acute Toxicity (Oral)

Maleimide is toxic if swallowed.

Skin Corrosion/Irritation

Causes severe skin burns and irritation.

Eye Damage/Irritation

Can cause serious eye damage.

Sensitization

May cause an allergic skin reaction.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is essential when handling Mal-PEG11-mal. The following table

outlines the recommended PPE.
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PPE Category

Item

Specifications

Hand Protection

Chemical-resistant gloves

Nitrile or other appropriate
material. Inspect gloves before
use and dispose of them

properly after handling.

Eye Protection

Safety glasses or goggles

Protect against splashes.

Skin and Body Protection

Laboratory coat

Should be worn at all times to

prevent skin exposure.

Respiratory Protection

Not generally required

Use in a well-ventilated area. If
dusts are generated, a
particulate respirator may be

necessary.

Operational and Disposal Plans

A clear, step-by-step plan for the handling and disposal of Mal-PEG11-mal is critical for

laboratory safety and regulatory compliance.

Experimental Workflow

The following diagram outlines the general workflow for handling Mal-PEG11-mal from receipt

to waste disposal.
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Handling and Disposal Workflow for Mal-PEG11-mal
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Step-by-Step Handling Protocol

e Receiving and Storage: Upon receipt, store Mal-PEG11-mal at -20°C in a desiccated, dark
environment.

e Preparation:

o Before use, allow the container to equilibrate to room temperature to prevent moisture
condensation.

o Handle the compound in a well-ventilated area, preferably a chemical fume hood.
o Wear the appropriate PPE as outlined in the table above.

o Weigh the required amount of Mal-PEG11-mal and dissolve it in a suitable solvent such
as water, DMSO, or DMF.

e Reaction:

o Carry out the conjugation reaction according to your specific experimental protocol.
Maleimide groups react with sulfhydryl groups at a pH of 6.5-7.5.

e Quenching: After the reaction is complete, quench any unreacted maleimide groups by
adding a small molecule thiol, such as cysteine or dithiothreitol (DTT).

o Decontamination: Decontaminate all glassware and surfaces that have come into contact
with Mal-PEG11-mal.

Disposal Plan

Proper disposal of Mal-PEG11-mal and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.
o Waste Segregation:

o Solid Waste: Collect all contaminated solid waste, including gloves, weighing paper, and
pipette tips, in a designated, clearly labeled hazardous waste container.
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o Liquid Waste: Collect all liquid waste containing Mal-PEG11-mal, including reaction
mixtures and quenching solutions, in a separate, labeled hazardous waste container. Do
not pour down the drain.

e Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste" and the
chemical name "Mal-PEG11-mal".

o Storage of Waste: Store waste containers in a designated, secure area away from
incompatible materials.

» Final Disposal: Arrange for the disposal of all hazardous waste through a licensed and
certified chemical waste disposal contractor. Follow all local, state, and federal regulations
for hazardous waste disposal.

By adhering to these safety and handling protocols, researchers can minimize risks and ensure
the safe and effective use of Mal-PEG11-mal in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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